Cas no 2228338-59-6 (methyl2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine
• CAS No: 2228338-59-6
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 5835288
• PubChem ID: 165641335
• Update Time: 2025-05-24

methyl2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine
• methyl[2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-yl]amine
• EN300-1863019
• 2228338-59-6

• Inchi： 1S/C14H19N3/c1-14(2,15-3)9-12-10-16-17(11-12)13-7-5-4-6-8-13/h4-8,10-11,15H,9H2,1-3H3
• InChI Key： DIRAEHZGGFPNSH-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=NN(C2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Additional information on methyl2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine

Introduction to Methyl 2-Methyl-1-(1-Phenyl-1H-Pyrazol-4-yl)propan-2-ylamine (CAS No. 2228338-59-6)

Methyl 2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine (CAS No. 2228338-59-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities. The present introduction aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of methyl 2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine is characterized by a central pyrazole ring substituted with a phenyl group and a methylated amine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which can form stable complexes with various metal ions, making it an attractive scaffold for the design of metal-based drugs. The phenyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and interact with target proteins.

The synthesis of methyl 2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine has been reported in several studies. One common approach involves the reaction of 4-chloro-N-methylaniline with phenylhydrazine to form the intermediate hydrazone, followed by cyclization in the presence of an appropriate base. This method yields high purity and good yields of the target compound. Another synthetic route involves the condensation of 4-acetylphenylhydrazine with acetone in the presence of a strong acid catalyst, followed by methylation of the resulting amine. These synthetic methods are well-documented and can be adapted for large-scale production if required.

Recent research has focused on exploring the biological activities of methyl 2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to possess analgesic properties, making it a potential candidate for the treatment of chronic pain conditions. In vitro studies have also demonstrated that this compound can inhibit the growth of various cancer cell lines, suggesting its potential as an anti-cancer agent.

The mechanism of action of methyl 2-methyl-1-(1-phenyl-1H-pyrazol-4-yl)propan-2-ylamine is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of key enzymes involved in inflammation and pain signaling, such as COX and LOX enzymes. Another potential mechanism is its interaction with G-protein coupled receptors (GPCRs), which play a crucial role in various physiological processes. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic use.

In addition to its pharmacological properties, methyl 2-methyl-1-(1-phenyl-1H-pyrazol-4-y l)propan -2 - ylamine has shown promise in preclinical studies as a lead compound for drug development. Its favorable pharmacokinetic profile, including good oral bioavailability and low toxicity, makes it an attractive candidate for further investigation. Clinical trials are currently underway to evaluate its safety and efficacy in humans.

The future prospects for methyl 2-methyl -1 -(1 - phen yl - 1 H - pyra zol -4 - yl )pro pan - 2 - ylami ne are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and therapeutic outcomes.

In conclusion, methyl 2-methyl - 1 -( 1 - phen yl - 1 H - pyra zol -4 - yl )pro pan - 2 - ylami ne (CAS No . 22 28338 -59 -6) is a promising compound with diverse biological activities and potential applications in drug development. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research in medicinal chemistry. As more studies are conducted, it is expected that this compound will contribute significantly to the advancement of therapeutic options for various diseases.